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Compound of Interest

Compound Name: BI-4464

Cat. No.: B606085 Get Quote

This document provides immediate and essential safety and logistical information for the proper

disposal of BI-4464, a selective ATP competitive inhibitor of PTK2/FAK. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Important Note: This information is a general guide. Always consult the official Safety Data

Sheet (SDS) provided by the manufacturer and adhere to your institution's specific

environmental health and safety (EHS) protocols for chemical waste disposal.

Quantitative Data for BI-4464
For easy reference, the following table summarizes the key quantitative properties of BI-4464.

Property Value Source(s)

Molecular Formula C₂₈H₂₈F₃N₅O₄ --INVALID-LINK--

Molecular Weight 555.55 g/mol --INVALID-LINK--

CAS Number 1227948-02-8 --INVALID-LINK--

Solubility in DMSO 25 mg/mL (45.0 mM)
--INVALID-LINK--, --INVALID-

LINK--

Solubility in Ethanol 13 mg/mL (23.4 mM) --INVALID-LINK--

Water Solubility Insoluble --INVALID-LINK--
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Step-by-Step Disposal Protocol for BI-4464
The following is a generalized procedure for the disposal of BI-4464. This protocol is based on

standard laboratory practices for handling research-grade chemical compounds.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling BI-4464 and its waste.

2. Waste Segregation:

Solid Waste: Dispose of any solid BI-4464, contaminated gloves, weigh boats, or other

disposable materials in a dedicated, clearly labeled hazardous waste container for solid

chemical waste.

Liquid Waste:

Solutions of BI-4464 (e.g., in DMSO or ethanol) should be collected in a separate, sealed,

and clearly labeled hazardous waste container for flammable liquid waste.

Do not mix with aqueous waste streams, as BI-4464 is insoluble in water.

Sharps Waste: Any needles, syringes, or other sharps contaminated with BI-4464 must be

disposed of in a designated sharps container for chemical contamination.

3. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"BI-4464," and the primary solvent (e.g., "DMSO solution"). Include the concentration if

known.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated satellite accumulation area away

from general laboratory traffic.

Ensure containers are tightly sealed to prevent leaks or evaporation.
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5. Disposal Request:

When the waste container is full or ready for pickup, follow your institution's EHS procedures

to request a hazardous waste pickup. Do not dispose of BI-4464 down the drain or in regular

trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of BI-4464 waste in a

laboratory setting.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of BI-4464].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606085#bi-4464-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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